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Compound of Interest

Compound Name: Ammonium tetraphenylborate

Cat. No.: B078499

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
removal of cesium from aqueous solutions using the ammonium tetraphenylborate (ATPB)
precipitation method. This method is highly effective for the separation of cesium, including
radioactive isotopes such as Cesium-137, from various matrices.

The fundamental principle of this method lies in the reaction of cesium ions (Cs*) with
ammonium tetraphenylborate ((NH4)B(CesHs)4). This reaction forms the highly insoluble
precipitate, cesium tetraphenylborate (CsB(CesHs)4), which can then be easily separated from
the liquid phase by filtration or centrifugation. The low solubility of cesium tetraphenylborate
ensures a high decontamination factor.[1]

Quantitative Data Summary

The efficiency of cesium removal using the tetraphenylborate precipitation method is influenced
by several factors, including pH, the presence of other ions, and the molar ratio of the
precipitating agent to cesium. The following table summarizes key quantitative data from
relevant studies. While many studies utilize sodium tetraphenylborate (NaTPB), the underlying
precipitation chemistry and efficiencies are directly applicable to ATPB.
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Parameter

Value/Range

Condition/Observat
ion

Reference

Cesium Removal

Efficiency

>99%

Can be quantitative
under optimal

conditions.

[2](3]

Decontamination

10,000 - 1,000,000

Dependent on initial

cesium concentration

[1]

Factor and process
conditions.
The precipitation
reaction is stable
pH Range 25-115 [4]

across a broad pH

range.

Solubility Product
(Ksp) of CsTPB

7.84 x 10710 at 25 °C

Indicates the low
solubility of the
cesium
tetraphenylborate

precipitate.

[1]

Reaction Time

< 24 hours

For stoichiometric
additions of
tetraphenylborate at
25 °C in solutions with
<1.5 M sodium ion

concentration.

[5]

Effect of Potassium

lons

Co-precipitation

Potassium ions can
also be precipitated by
tetraphenylborate,
potentially affecting
the efficiency of

cesium removal.

[6]

Effect of High Sodium
lon Concentration

Can increase reaction

time

At sodium ion
concentrations >1.5
M, the precipitation
reaction time can

[5]
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extend up to 160

hours.

Chemical Reaction Pathway

The core of the cesium removal process is the precipitation reaction between the cesium ion
and the tetraphenylborate anion.
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Chemical Reaction of Cesium Precipitation

+ B(Ph)a-

Ammonium Tetraphenylborate ((NH4)B(Ph)a4)

Cesium Tetraphenylborate Precipitate (CsB(Ph)a) !

Releases

Ammonium lon (NHa*)
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Experimental Workflow for Cesium Removal

Preparation

Cesium-Containing Sample Prepare ATPB Solution

Precipitatig

Mix Sample and ATPB Solution

Stir for Reaction Time

Formation of CSTPB Precipitate

Separation & Analysis

Separate Precipitate (Filter/Centrifuge)

Supernatant/Filtrate CsTPB Precipitate

Analyze Residual Cesium Dry and Weigh Precipitate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Using Ammonium Tetraphenylborate Precipitation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b078499#ammonium-tetraphenylborate-
precipitation-method-for-cesium-removal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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